4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide

• IUPAC Name: 4-chloro-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C25H21ClN2O2/c1-16-6-12-22(13-7-16)28(25(30)18-8-10-21(26)11-9-18)15-20-14-19-5-3-4-17(2)23(19)27-24(20)29/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: PLPHSIYWARLEDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(CC2=CC3=CC=CC(=C3NC2=O)C)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H21ClN2O2
• Molecular Weight: 416.9 g/mol

Description

4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. It is a synthetic molecule that is widely used in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide is not fully understood. However, it is known to interact with various proteins and enzymes, affecting their activity and function. It has been shown to inhibit the activity of certain enzymes and modulate the activity of various receptors.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and reduce inflammation. It has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide in lab experiments is its high purity and yield. It is also a versatile compound that can be used in various assays and experiments. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects on various biological processes.

Future Directions

There are numerous future directions for research on 4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide. One area of interest is its potential therapeutic effects on various diseases such as cancer, Alzheimer's, and diabetes. Another area of interest is its role in modulating protein-protein interactions and cell signaling pathways. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various research fields.

Synthesis Methods

The synthesis of 4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide involves several steps. The starting materials are 8-methylquinoline-2-carbaldehyde and p-toluidine. The reaction is carried out in the presence of a catalyst and a solvent. The product is then purified using various techniques such as column chromatography and recrystallization. The yield of the final product is typically high, and the purity is excellent.

Scientific Research Applications

4-chloro-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)-N-(p-tolyl)benzamide has numerous applications in scientific research. It is used as a tool compound to study various biological processes such as protein-protein interactions, enzyme kinetics, and cell signaling pathways. It is also used in drug discovery and development, where it is tested for its potential therapeutic effects on various diseases such as cancer, Alzheimer's, and diabetes.